Cas no 52364-72-4 (4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile)

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile structure
52364-72-4 structure
4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile
52364-72-4
C20H23NO
293.40272
MFCD00134146
56220
87566601

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Properties

Names and Identifiers

    • 4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
    • 4-Cyano-4-n-heptyloxybiphenyl
    • 4-Heptyloxy-4-cyanobiphenyl
    • 4-Cyano-4'-heptyloxybiphenyl
    • 4-Cyano-4'-n-heptyloxybiphenyl
    • 4-(4-heptoxyphenyl)benzonitrile
    • 4'-(Heptyloxy)biphenyl-4-carbonitrile
    • 4'-Heptyloxy-4-biphenylcarbonitrile
    • 4'-Heptyloxy-4-cyanobiphenyl
    • 7OCB
    • 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile
    • D81859
    • SCHEMBL2463814
    • Ro CB 5324
    • EINECS 257-876-4
    • 4'-(Heptyloxy)-(1,1'-biphenyl)-4-carbonitrile
    • 4-Heptyloxy-[1,1'-biphenyl]-4'-carbonitrile
    • [1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)-
    • 4'-(Heptyloxy)(1,1'-biphenyl)-4-carbonitrile
    • 4-heptyloxy-4'-cyanobiphenyl
    • 4 inverted exclamation mark -(Heptyloxy)-[1,1 inverted exclamation mark -biphenyl]-4-carbonitrile
    • 4-Cyano-4'-heptoxybiphenyl
    • C1606
    • FT-0640065
    • DS-6478
    • CS-0152144
    • JPBFKTCKZLMJED-UHFFFAOYSA-N
    • (1,1'-Biphenyl)-4-carbonitrile, 4'-(heptyloxy)-
    • MFCD00134146
    • SY049163
    • 4-Heptyloxycyanodiphenyl
    • A829046
    • 4-(4-heptoxyphenyl)benzonitrile;4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
    • BRN 2217183
    • 52364-72-4
    • NS00032492
    • 4'-(Heptyloxy)-4-biphenylcarbonitrile
    • 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile #
    • 4-(4-Heptyloxyphenyl)benzonitrile
    • DTXSID4068747
    • AKOS001483290
    • D 107
    • 7COB
    • 4-Heptyloxy-4'-biphenylcarbonitrile
    • J-513739
    • 4-cyano-4'-n-heptyloxybiphenyl
    • 4'-(heptyloxy)biphenyl-4-carbonitrile
    • 4-heptyloxy-4-cyanobiphenyl
    • 4-Cyano-4\\'-heptyloxybiphenyl
    • STK664285
    • DTXCID1041182
    • ALBB-024914
    • 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile4'-Heptyloxy-4-cyanobiphenyl
    • +Expand
    • MFCD00134146
    • JPBFKTCKZLMJED-UHFFFAOYSA-N
    • 1S/C20H23NO/c1-2-3-4-5-6-15-22-20-13-11-19(12-14-20)18-9-7-17(16-21)8-10-18/h7-14H,2-6,15H2,1H3
    • N#CC1=CC=C(C2=CC=C(OCCCCCCC)C=C2)C=C1

Computed Properties

  • 293.17800
  • 0
  • 2
  • 8
  • 293.178
  • 22
  • 329
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 6.1
  • nothing
  • 0
  • 33A^2

Experimental Properties

  • 5.57448
  • 33.02000
  • 1.557
  • 442.9°C at 760 mmHg
  • 54-57 °C(lit.)
  • 185.1±20.6 °C
  • powder
  • Insoluble
  • 1.04

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003LXG-250mg
4-Heptyloxy-4-cyanobiphenyl
52364-72-4 97%
250mg
$6.00 2024-04-30
A2B Chem LLC
AB67588-250mg
4'-Heptyloxy-4-cyanobiphenyl
52364-72-4 97%
250mg
$6.00 2024-04-19
Aaron
AR003M5S-250mg
4-Heptyloxy-4-cyanobiphenyl
52364-72-4 97%
250mg
$5.00
abcr
AB132933-1 g
4-Cyano-4'-n-heptyloxybiphenyl, 96%; .
52364-72-4 96%
1g
€84.90 2023-05-10
Alichem
A019122712-10g
4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
52364-72-4 95%
10g
$158.40 2023-09-01
Ambeed
A102280-250mg
4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
52364-72-4 97%
250mg
$7.0 2024-07-18
Cooke Chemical
A2624412-1G
4-Cyano-4'-heptyloxybiphenyl
52364-72-4 >98.0%
1g
RMB 57.60 2023-09-07
eNovation Chemicals LLC
D754931-25g
4-Heptyloxy-4-cyanobiphenyl
52364-72-4 97%
25g
$245 2022-09-08
TRC
B443765-10mg
4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
52364-72-4
10mg
$ 50.00 2022-06-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B22044-1g
4-Cyano-4'-n-heptyloxybiphenyl, 99%
52364-72-4 99%
1g
¥655.00 2023-02-25

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Synthesis

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:52364-72-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:52364-72-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:52364-72-4)
XU NV SHI
15221998634
1986399151@qq.com

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:52364-72-4)4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile
A829046
99%
25g
184.0